Cas no 2168874-25-5 (5-(pentan-2-yl)-2,5-diazaspiro3.4octane)

• Product Name: 5-(pentan-2-yl)-2,5-diazaspiro3.4octane
• CAS No: 2168874-25-5
• MF: C₁₁H₂₂N₂
• MW: 182.305782794952
• CID: 5760477
• PubChem ID: 165840068
• Update Time: 2025-06-14

5-(pentan-2-yl)-2,5-diazaspiro3.4octane Chemical and Physical Properties

Names and Identifiers

• 2168874-25-5
• EN300-1274075
• 5-(pentan-2-yl)-2,5-diazaspiro[3.4]octane
• 5-(pentan-2-yl)-2,5-diazaspiro3.4octane

• Inchi： 1S/C11H22N2/c1-3-5-10(2)13-7-4-6-11(13)8-12-9-11/h10,12H,3-9H2,1-2H3
• InChI Key： BKZNQPXCKRLOSD-UHFFFAOYSA-N
• SMILES： N1(C(C)CCC)CCCC21CNC2

Computed Properties

• Exact Mass: 182.178298710g/mol
• Monoisotopic Mass: 182.178298710g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 15.3Ų

Additional information on 5-(pentan-2-yl)-2,5-diazaspiro3.4octane

Exploring 5-(pentan-2-yl)-2,5-diazaspiro[3.4]octane (CAS No. 2168874-25-5): A Versatile Spirocyclic Compound in Modern Chemistry

In the ever-evolving field of organic chemistry, spirocyclic compounds have garnered significant attention due to their unique structural properties and broad applications. One such compound, 5-(pentan-2-yl)-2,5-diazaspiro[3.4]octane (CAS No. 2168874-25-5), stands out as a promising candidate for pharmaceutical and material science research. Its spiro[3.4]octane core, combined with a pentan-2-yl substituent, offers a balance of rigidity and flexibility, making it a valuable scaffold for drug discovery and functional material design.

The growing interest in nitrogen-containing heterocycles has propelled compounds like 5-(pentan-2-yl)-2,5-diazaspiro[3.4]octane into the spotlight. Researchers are particularly intrigued by its potential role in modulating biological targets, such as enzymes and receptors, due to its ability to mimic natural bioactive motifs. This aligns with current trends in fragment-based drug design, where small, rigid structures are used to build high-affinity ligands. Additionally, its spirocyclic framework contributes to improved metabolic stability, a critical factor in pharmacokinetic optimization.

From a synthetic perspective, CAS No. 2168874-25-5 exemplifies the advancements in spirocycle synthesis. Modern methods, including transition-metal catalysis and multicomponent reactions, have streamlined the production of such complex architectures. This compound’s diazaspiro core also highlights the importance of stereochemical control, as its three-dimensional shape can significantly influence binding interactions. These attributes make it a subject of interest in medicinal chemistry forums and high-throughput screening campaigns.

Beyond pharmaceuticals, 5-(pentan-2-yl)-2,5-diazaspiro[3.4]octane has potential applications in agrochemicals and functional materials. Its lipophilic pentan-2-yl group enhances membrane permeability, a desirable trait for crop protection agents. Meanwhile, its spirocyclic rigidity could contribute to the development of high-performance polymers or liquid crystals, addressing demands in advanced material science. Such versatility underscores why this compound is frequently searched in chemical databases and patent literature.

As sustainability becomes a focal point in chemical research, the green synthesis of spirocyclic compounds like 2168874-25-5 is gaining traction. Innovations such as catalytic C-H activation and biocatalytic approaches aim to reduce waste and energy consumption. This aligns with the broader push for eco-friendly chemistry, a topic frequently queried in academic search engines. Furthermore, the compound’s structure-activity relationships (SAR) are often explored in computational chemistry studies, leveraging AI-driven molecular modeling tools to predict its behavior.

In conclusion, 5-(pentan-2-yl)-2,5-diazaspiro[3.4]octane (CAS No. 2168874-25-5) represents a compelling intersection of structural novelty and practical utility. Whether in drug development, material innovation, or sustainable synthesis, its applications are vast and aligned with contemporary scientific priorities. For researchers delving into spirocyclic chemistry or heterocyclic scaffolds, this compound offers a rich avenue for exploration and discovery.